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Compound of Interest

Compound Name: (1,4-Dioxan-2-yl)methanol

Cat. No.: B041635 Get Quote

In-depth Technical Guide: (1,4-Dioxan-2-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on (1,4-Dioxan-2-yl)methanol, a
heterocyclic organic compound. The document details its chemical properties, including CAS

numbers for its racemic and enantiomeric forms, and molecular weight.

Chemical Identity and Properties
(1,4-Dioxan-2-yl)methanol is a chemical compound with the molecular formula C5H10O3. It

exists as a racemic mixture and as individual (S) and (R) enantiomers.

Identifier
Racemic (1,4-
Dioxan-2-
yl)methanol

(S)-(1,4-Dioxan-2-
yl)methanol

(R)-(1,4-Dioxan-2-
yl)methanol

CAS Number 29908-11-0[1][2] 406913-93-7[3][4][5] 406913-88-0[6]

Molecular Weight 118.13 g/mol [1][2][7] 118.13 g/mol [3][4][5] 118.13 g/mol [6]

Molecular Formula C5H10O3[1][7] C5H10O3[3][4][5] C5H10O3[6]
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Experimental Protocols
General Synthesis of (S)-(1,4-dioxan-2-yl)methanol

A common method for the synthesis of (S)-(1,4-dioxan-2-yl)methanol involves the reduction of

a suitable precursor. The following is a general procedure based on available literature[5]:

Preparation of the Reaction Mixture: A solution of the starting material, (S)-1,4-dioxane-2-

carboxylic acid or its ester derivative, is prepared in a suitable solvent such as ethanol.

Addition of Catalyst: A palladium on carbon catalyst (10% w/w) is added to the solution.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere and stirred for a

prolonged period, typically around 18 hours, to facilitate the reduction.

Work-up: Upon completion of the reaction, the mixture is filtered through a pad of

diatomaceous earth to remove the catalyst. The filter cake is washed with an appropriate

solvent like ethyl acetate.

Isolation of Product: The filtrate is concentrated under reduced pressure to yield the target

product, (S)-(1,4-dioxan-2-yl)methanol.

Logical Workflow of Synthesis
The following diagram illustrates the general workflow for the synthesis of (S)-(1,4-Dioxan-2-
yl)methanol.
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Caption: General workflow for the synthesis of (S)-(1,4-Dioxan-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB82484640_EN.htm
https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://www.benchchem.com/product/b041635?utm_src=pdf-body-img
https://www.benchchem.com/product/b041635?utm_src=pdf-body
https://www.benchchem.com/product/b041635?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. (1,4-dioxan-2-yl)methanol - CAS:29908-11-0 - Sunway Pharm Ltd [3wpharm.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. (S)-(1,4-Dioxan-2-yl)methanol | C5H10O3 | CID 44429359 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 406913-93-7|(S)-(1,4-Dioxan-2-yl)methanol|BLD Pharm [bldpharm.com]

5. (2S)-1,4-Dioxan-2-yl-methanol CAS#: 406913-93-7 [m.chemicalbook.com]

6. (R)-(1,4-Dioxan-2-yl)methanol 95% | CAS: 406913-88-0 | AChemBlock [achemblock.com]

7. PubChemLite - (1,4-dioxan-2-yl)methanol (C5H10O3) [pubchemlite.lcsb.uni.lu]

To cite this document: BenchChem. [(1,4-Dioxan-2-yl)methanol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041635#1-4-dioxan-2-yl-methanol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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